N-(2-(((3S,4S)-1-(4-(Benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[[(3S,4S)-1-[4-(1,3-benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxypyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C29H34F3N3O6/c1-2-39-25-16-35(21-8-10-28(38,11-9-21)19-6-7-23-24(13-19)41-17-40-23)15-22(25)34-26(36)14-33-27(37)18-4-3-5-20(12-18)29(30,31)32/h3-7,12-13,21-22,25,38H,2,8-11,14-17H2,1H3,(H,33,37)(H,34,36)/t21?,22-,25-,28?/m0/s1
• InChI Key: MZEOSVPWMSEFPW-XYCDVDSTSA-N
• Canonical SMILES: CCOC1CN(CC1NC(=O)CNC(=O)C2=CC(=CC=C2)C(F)(F)F)C3CCC(CC3)(C4=CC5=C(C=C4)OCO5)O
• Isomeric SMILES: CCO[C@H]1CN(C[C@@H]1NC(=O)CNC(=O)C2=CC(=CC=C2)C(F)(F)F)C3CCC(CC3)(C4=CC5=C(C=C4)OCO5)O
• Molecular Formula: C29H34F3N3O6
• DSSTOX Substance ID: DTXSID701100838
• Molecular Weight: 577.6 g/mol
• CAS No.: 1285539-85-6

Description

N-(2-(((3S,4S)-1-(4-(Benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide, also known as this compound, is a useful research compound. Its molecular formula is C29H34F3N3O6 and its molecular weight is 577.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Inhibition of the Chemokine Receptor CCR2 : This compound, referred to as INCB3344 in a study by Zweemer et al. (2013), was found to bind to distinct binding sites at the chemokine receptor CCR2, showing different modes of inhibition for chemokine-induced G protein activation. This insight is valuable for the development of novel CCR2 inhibitors, particularly in diseases characterized by chronic inflammation (Zweemer et al., 2013).

• Neuroleptic Activity : Research by Iwanami et al. (1981) on benzamides, including compounds structurally related to this chemical, showed potential neuroleptic activity. These findings are significant in the context of developing drugs for the treatment of psychosis (Iwanami et al., 1981).

• Inhibition of Stearoyl-CoA Desaturase-1 (SCD-1) : A study by Uto et al. (2009) discussed the optimization of benzamides for inhibiting SCD-1, an enzyme involved in lipid metabolism. This research is pertinent for developing treatments for metabolic disorders (Uto et al., 2009).

• Identification in Drug Impurities : Kancherla et al. (2018) identified impurities in the bulk drug batches of Repaglinide, an anti-diabetic medication. This study underscores the importance of chemical analysis in pharmaceutical quality control (Kancherla et al., 2018).

• Anticonvulsant Properties : Amaye et al. (2021) explored the anticonvulsant activities of cyclic enaminones connected to a substituted aromatic ring, including compounds structurally related to the chemical . This research contributes to the development of new treatments for epilepsy (Amaye et al., 2021).

Mechanism of Action

Target of Action

The primary target of INCB3344 is the C-C chemokine receptor type 2 (CCR2) . CCR2 is a G-protein coupled receptor (GPCR) that plays a critical role in several inflammatory and autoimmune diseases .

Mode of Action

INCB3344 is a potent and selective antagonist of CCR2 . It inhibits the binding of CCL2 (a chemokine ligand) to CCR2 with nanomolar potency . This inhibition leads to a decrease in CCL2-mediated functional responses such as ERK phosphorylation and chemotaxis .

Biochemical Pathways

The CCL2/CCR2 axis is involved in the activation and recruitment of monocytes/macrophages, which play a key role in the inflammatory response . By inhibiting CCR2, INCB3344 disrupts this pathway, leading to a reduction in macrophage influx and subsequent inflammation .

Pharmacokinetics

INCB3344 has good oral bioavailability and systemic exposure in rodents, allowing for in vivo pharmacological studies . The pharmacokinetic profile of INCB3344, combined with its in vitro chemotaxis inhibitory potency and free fraction in plasma, allows for the design of dosing regimens targeting different levels of CCR2 inhibition .

Result of Action

The inhibition of CCR2 by INCB3344 leads to a substantial reduction in tissue inflammation . This is evidenced by a decrease in macrophage influx in a mouse model of delayed-type hypersensitivity . Furthermore, therapeutic dosing of INCB3344 significantly reduces disease in mice subjected to experimental autoimmune encephalomyelitis, a model of multiple sclerosis, as well as a rat model of inflammatory arthritis .

Action Environment

The efficacy of INCB3344 can be influenced by environmental factors. For instance, in a study on atherosclerosis in mice, INCB3344 showed in vivo efficacy when administered orally, reducing disease progression . This suggests that the drug’s action, efficacy, and stability can be influenced by factors such as the route of administration and the specific disease environment .